2-(2-Methylprop-2-enoylamino)propanoic acid

• CAS No.: 29486-28-0
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-(2-methylprop-2-enoylamino)propanoic acid
• InChI: InChI=1S/C7H11NO3/c1-4(2)6(9)8-5(3)7(10)11/h5H,1H2,2-3H3,(H,8,9)(H,10,11)
• InChI Key: FQOWJGGXNSRNJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C(=C)C

Description

2-(2-Methylprop-2-enoylamino)propanoic acid is an organic compound with the molecular formula C7H11NO3. It contains a carboxylic acid group, a secondary amide group, and a hydroxyl group. This compound is known for its unique structure, which includes multiple bonds and rotatable bonds .

Preparation Methods

The synthesis of 2-(2-Methylprop-2-enoylamino)propanoic acid can be achieved through various methods. One common approach involves the reaction of isobutene, chlorine, and methyl cyanide. The process includes a combination reaction followed by hydrolysis steps to obtain the desired product . Industrial production methods often focus on optimizing reaction conditions to achieve high purity and yield.

Chemical Reactions Analysis

2-(2-Methylprop-2-enoylamino)propanoic acid undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects and interactions with biological systems. In industry, it is utilized in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of 2-(2-Methylprop-2-enoylamino)propanoic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various biochemical reactions. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

2-(2-Methylprop-2-enoylamino)propanoic acid can be compared with other similar compounds, such as 2-phenylpropanoic acid and 2-methylpropanoic acid. These compounds share structural similarities but differ in their functional groups and reactivity. The unique combination of functional groups in this compound makes it distinct and valuable for specific applications .